Cas no 2023170-81-0 (4-(1-cyclohexylpropan-2-yl)piperidine)

• Product name: 4-(1-cyclohexylpropan-2-yl)piperidine
• CAS No: 2023170-81-0
• MF: C₁₄H₂₇N
• MW: 209.370884180069
• CID: 6373137
• PubChem ID: 165690969

4-(1-cyclohexylpropan-2-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(1-cyclohexylpropan-2-yl)piperidine
• EN300-1998827
• 2023170-81-0

• Inchi： 1S/C14H27N/c1-12(14-7-9-15-10-8-14)11-13-5-3-2-4-6-13/h12-15H,2-11H2,1H3
• InChI Key： AOEYXQWGWPDZOY-UHFFFAOYSA-N
• SMILES： N1CCC(CC1)C(C)CC1CCCCC1

Computed Properties

• Exact Mass: 209.214349865g/mol
• Monoisotopic Mass: 209.214349865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 12Ų

Additional information on 4-(1-cyclohexylpropan-2-yl)piperidine

Comprehensive Overview of 4-(1-cyclohexylpropan-2-yl)piperidine (CAS No. 2023170-81-0): Properties, Applications, and Industry Insights

4-(1-cyclohexylpropan-2-yl)piperidine (CAS No. 2023170-81-0) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. The molecule combines a piperidine ring with a cyclohexylpropan-2-yl substituent, offering versatile reactivity and potential applications. Researchers are increasingly exploring its role as a pharmaceutical intermediate, particularly in the development of central nervous system (CNS) therapeutics and bioactive molecules.

The compound's cyclohexyl moiety contributes to enhanced lipophilicity, a property highly valued in drug design for improving blood-brain barrier penetration. Recent studies highlight its potential in addressing neurodegenerative diseases, a hot topic in medical research. With the global focus on brain health supplements and cognitive enhancers, 4-(1-cyclohexylpropan-2-yl)piperidine has emerged as a candidate for further investigation in nootropic formulations.

From a synthetic chemistry perspective, the piperidine derivative demonstrates remarkable stability under various reaction conditions. Its steric hindrance from the cyclohexyl group allows for selective functionalization, making it valuable for structure-activity relationship (SAR) studies. The compound's chiral center at the propan-2-yl position adds another dimension to its utility in asymmetric synthesis, aligning with the pharmaceutical industry's growing demand for enantiopure compounds.

Analytical characterization of CAS 2023170-81-0 reveals distinct spectral features. Nuclear magnetic resonance (NMR) studies show characteristic chemical shifts for the piperidine protons (δ 2.5-3.0 ppm) and cyclohexyl protons (δ 1.0-2.0 ppm). Mass spectrometry typically displays a molecular ion peak consistent with its molecular formula C14H27N. These analytical signatures are crucial for quality control in chemical manufacturing and regulatory compliance.

The compound's physicochemical properties include moderate water solubility (enhanced in acidic conditions due to piperidine protonation) and good organic solvent compatibility. This balance makes it suitable for various formulation development approaches. Its logP value (estimated around 3.5) suggests favorable membrane permeability, explaining the growing interest in its drug delivery applications.

In material science, researchers are investigating 4-(1-cyclohexylpropan-2-yl)piperidine as a potential ligand for metal complexes or monomer for specialty polymers. The rigid cyclohexyl structure could impart desirable thermal stability to resulting materials. This aligns with current industry trends toward high-performance polymers and advanced catalytic systems.

Safety evaluations indicate that proper handling procedures should be followed, as with many organic amines. The compound requires storage in cool, dry conditions away from strong oxidizers. Material safety data sheets (MSDS) provide detailed guidance for laboratory and industrial use, emphasizing the importance of personal protective equipment (PPE) when working with this chemical.

The commercial availability of CAS 2023170-81-0 has expanded significantly in recent years, reflecting growing market demand. Suppliers typically offer it in research quantities (milligram to kilogram scale) with varying purity grades (95-99%). Pricing trends show stability, making it accessible for both academic research and industrial applications.

Future research directions may explore its potential in green chemistry applications, particularly as a biodegradable amine component. With sustainability becoming a priority across chemical industries, modifications of the piperidine-cyclohexyl scaffold could yield environmentally friendly alternatives to conventional materials.

For researchers considering 4-(1-cyclohexylpropan-2-yl)piperidine in their work, thorough literature review is recommended. Key databases show increasing publications referencing this compound, particularly in medicinal chemistry and organic synthesis contexts. Patent analysis reveals emerging intellectual property surrounding derivatives of this privileged structure.